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Compound of Interest

Compound Name: 4,4,4-Trifluorobutan-2-one

Cat. No.: B1297884

The proper disposal of 4,4,4-Trifluorobutan-2-one is critical for ensuring laboratory safety and
environmental protection. As a halogenated organic compound, this chemical requires specific
handling procedures and must be managed as hazardous waste.[1][2] Under no circumstances
should it be disposed of via sanitary sewer systems or evaporated in a fume hood.[3][4]
Adherence to institutional and regulatory guidelines is mandatory.

Key Chemical and Hazard Data

Proper waste management begins with a clear understanding of the chemical's properties and
associated hazards. This information dictates the necessary precautions for handling, storage,
and segregation.
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Property

Data

Chemical Name

4.4 4-Trifluorobutan-2-one

CAS Number

2366-70-3[5]

Molecular Formula

CaHsF30[5]

Hazard Classification

Flammable liquid and vapor (Warning)[5];
Causes skin irritation (Warning)[5]; Causes
serious eye irritation (Warning)[5]; May cause

respiratory irritation (Warning)[5].

Waste Category

Hazardous Chemical Waste[1][3]; Halogenated
Organic Compound[4][6][7].

Incompatible Materials

Strong bases, alkali metals, finely powdered

metals, and oxidizing agents.[8]

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for the safe collection and disposal of

4,4,4-Trifluorobutan-2-one waste in a laboratory setting.

1. Personal Protective Equipment (PPE) Confirmation:

» Before handling the chemical or its waste, ensure appropriate PPE is worn. This includes:

o Safety glasses or goggles and a face shield.[8]

o Chemical-resistant gloves (e.g., nitrile).

o A flame-retardant lab coat.

o Work should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[8]

2. Waste Container Selection and Preparation:
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Select a waste container that is in good condition, free of leaks, and compatible with 4,4,4-
Trifluorobutan-2-one. The original chemical container is often the best choice.[3]

The container must have a secure, tight-fitting lid.[3]
Affix a hazardous waste label to the container before adding any waste.[4][9]
. Waste Collection:

Carefully transfer the waste 4,4,4-Trifluorobutan-2-one into the designated, pre-labeled
waste container.

Use non-sparking tools and take precautions against static discharge due to the chemical's
flammability.[10]

Do not fill the waste container beyond 75-80% of its capacity to allow for vapor expansion.[4]

[9]

Securely close the container immediately after adding waste. Containers must remain closed
at all times except when adding or removing material.[3]

. Waste Labeling:

Complete the hazardous waste label with all required information. This typically includes:

o

The full chemical name: "Waste 4,4,4-Trifluorobutan-2-one".

[¢]

Any other components if it is a mixed waste stream.

[¢]

The approximate concentration and volume.

[e]

Relevant hazard warnings (e.g., Flammable, Irritant).

o

The name of the principal investigator or researcher and the laboratory location.

[¢]

The date waste accumulation began.[3]

. Segregation and Storage:
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o Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.[11]

» Crucially, segregate this halogenated organic waste from non-halogenated solvent waste.[4]

o Ensure the waste container is stored separately from incompatible materials, particularly
strong bases and oxidizers.[3][9]

o Utilize secondary containment (e.g., a chemical-resistant tray) to prevent the spread of
potential spills.[3]

6. Arranging for Disposal:

o Once the container is full or waste is no longer being generated, contact your institution's
Environmental Health and Safety (EHS) department (or equivalent, such as OCRS or EHRS)
to schedule a waste pickup.[3][11]

« Do not attempt to treat or neutralize the chemical waste within the laboratory. Disposal must
be handled by a licensed and approved hazardous waste facility.[1]

7. Empty Container Disposal:

o For an empty container that previously held 4,4,4-Trifluorobutan-2-one, leave it uncapped
in a fume hood to allow any liquid residue to evaporate completely.[4]

e Once dry, deface or remove the original chemical label.[4]

» Dispose of the empty, uncapped bottle according to your institution's guidelines for non-
hazardous lab glass or solid waste.

Disposal Workflow

The following diagram illustrates the decision-making and operational process for the proper
disposal of 4,4,4-Trifluorobutan-2-one.
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Figure 1. Disposal Workflow for 4,4,4-Trifluorobutan-2-one

Click to download full resolution via product page

Caption: Disposal Workflow for 4,4,4-Trifluorobutan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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